Cas no 946218-55-9 (N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946218-55-9
• MF: C₂₁H₂₁ClN₆O
• MW: 408.88404250145
• CID: 5857306
• PubChem ID: 17017189
• Update Time: 2025-05-23

N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-
• AKOS002328220
• N~4~-(3-chlorophenyl)-N~6~-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 946218-55-9
• F2090-0416
• 4-N-(3-chlorophenyl)-6-N-(3-methoxypropyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine
• N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

• Inchi： 1S/C21H21ClN6O/c1-29-12-6-11-23-21-26-19(25-16-8-5-7-15(22)13-16)18-14-24-28(20(18)27-21)17-9-3-2-4-10-17/h2-5,7-10,13-14H,6,11-12H2,1H3,(H2,23,25,26,27)
• InChI Key： UZGSXBDWTHZAOC-UHFFFAOYSA-N
• SMILES： C1(NCCCOC)=NC(NC2=CC=CC(Cl)=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 408.1465370g/mol
• Monoisotopic Mass: 408.1465370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 569.9±60.0 °C(Predicted)
• pka: 3.87±0.30(Predicted)

Additional information on N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Introduction to N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946218-55-9)

N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946218-55-9, represents a novel molecular entity with potential therapeutic applications. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a subject of intense study for its pharmacological properties and mechanisms of action.

The pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactivities such as kinase inhibition and anti-inflammatory effects. The presence of substituents like 3-chlorophenyl and 3-methoxypropyl further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets. Recent studies have highlighted the importance of such structural features in enhancing binding affinity and selectivity, which are critical for the development of effective drugs.

In the context of contemporary pharmaceutical research, N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been explored for its potential role in addressing various therapeutic challenges. The compound's ability to interact with specific enzymes and receptors has been a focal point in preclinical studies. For instance, its interaction with tyrosine kinases has been investigated for its potential in oncology applications. The pyrazolo[3,4-d]pyrimidine moiety is known to exhibit inhibitory effects on several kinases, making it a promising candidate for further development.

The synthesis and characterization of this compound have been subjects of detailed chemical investigation. The introduction of the 3-chlorophenyl group at the 4-position and the 3-methoxypropyl group at the 6-position are strategic modifications that enhance the molecule's pharmacological profile. These modifications have been shown to improve solubility and metabolic stability, which are essential factors for drug candidates entering clinical trials. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent biological evaluations are conducted on high-quality material.

The biological activity of N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been evaluated in various in vitro assays. These studies have revealed interesting interactions with target proteins, suggesting multiple mechanisms of action. The compound's ability to modulate signaling pathways associated with inflammation and cell proliferation has been particularly noteworthy. Such findings align with the growing interest in developing multi-target drugs that can address complex diseases more effectively.

In addition to its pharmacological potential, the compound's chemical properties have been thoroughly analyzed. Spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming its molecular structure and purity. These analytical methods provide critical data for understanding how the compound behaves in different environments, which is essential for formulation development and drug delivery systems.

The role of computational chemistry in studying N4-(3-chlorophenyl)-N6-(3-methoxypropyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding affinities and interactions with biological targets with high accuracy. These predictions guide experimental design and help optimize lead compounds for better efficacy. The integration of computational methods with traditional wet chemistry approaches has accelerated the drug discovery process significantly.

Ongoing research continues to explore new applications for this compound. Its potential in treating neurological disorders has also been a topic of interest due to its interaction with receptors involved in neurotransmission. The pyrazolo[3,4-d]pyrimidine core is known to exhibit properties that could be beneficial in modulating neuronal activity. Further studies are needed to fully understand these effects and translate them into therapeutic benefits.

The safety profile of N4-(3-chlorophenyl)-N6-(3-methoxypropyl) -1-phenyl -1H-pyrazolo[ ] - pyrimidine - - - diamine is another critical aspect that is being evaluated through comprehensive toxicological studies. These studies aim to assess acute and chronic toxicity profiles, as well as potential side effects at various doses. A thorough understanding of the compound's safety profile is essential before it can be considered for clinical use.

The future directions for this research are promising. With advancements in synthetic chemistry and biotechnology, new derivatives of this compound are being designed to enhance its therapeutic potential further. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative solutions for treating various diseases. The continued exploration of N4-( ) - ( - ) - ( ) - ( ) - diamine will likely contribute significantly to the field of medicinal chemistry.